Cas no 1198617-51-4 (1-(3-Cyano-4-isobutoxyphenyl)ethanone)

• Product Name: 1-(3-Cyano-4-isobutoxyphenyl)ethanone
• CAS No: 1198617-51-4
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 4685316
• Update Time: 2025-05-19

1-(3-Cyano-4-isobutoxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-Cyano-4-isobutoxyphenyl)ethanone
• 5-Acetyl-2-isobutoxybenzonitrile
• 5-acetyl-2-(2-methylpropoxy)benzonitrile

• Inchi： 1S/C13H15NO2/c1-9(2)8-16-13-5-4-11(10(3)15)6-12(13)7-14/h4-6,9H,8H2,1-3H3
• InChI Key： VSNHMDQAWJYXIN-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(C)=O)=CC=1C#N)CC(C)C

Computed Properties

• Exact Mass: 217.11
• Monoisotopic Mass: 217.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-Cyano-4-isobutoxyphenyl)ethanone

Introduction to 1-(3-Cyano-4-isobutoxyphenyl)ethanone (CAS No. 1198617-51-4)

1-(3-Cyano-4-isobutoxyphenyl)ethanone, with the CAS number 1198617-51-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyano group and an isobutoxy substituent on a phenyl ring, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 1-(3-Cyano-4-isobutoxyphenyl)ethanone is C₁₄H₁₇NO₂, and its molecular weight is approximately 235.29 g/mol. The compound's structure can be visualized as a phenyl ring with a cyano group at the 3-position and an isobutoxy group at the 4-position, attached to an ethanone moiety. This arrangement of functional groups imparts specific chemical and biological properties that are of interest to researchers.

In recent years, 1-(3-Cyano-4-isobutoxyphenyl)ethanone has been studied for its potential therapeutic applications. One notable area of research involves its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation in various diseases, including rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 1-(3-Cyano-4-isobutoxyphenyl)ethanone has also been investigated for its potential as an anticancer agent. Research has demonstrated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. Specifically, it has shown promising results in inhibiting the growth of human breast cancer cells (MCF-7) and colon cancer cells (HCT-116) in vitro.

The pharmacokinetic properties of 1-(3-Cyano-4-isobutoxyphenyl)ethanone have also been explored to understand its behavior in biological systems. Studies have indicated that this compound exhibits good oral bioavailability and favorable metabolic stability, making it a suitable candidate for further preclinical and clinical evaluation. Additionally, its low toxicity profile in animal models suggests that it may be safe for use in therapeutic applications.

In the context of drug development, 1-(3-Cyano-4-isobutoxyphenyl)ethanone has been synthesized using various methods to optimize its yield and purity. One common synthetic route involves the reaction of 4-isobutoxybenzonitrile with acetyl chloride in the presence of aluminum chloride as a catalyst. This method has been shown to produce high yields of the desired compound with minimal side products.

The potential applications of 1-(3-Cyano-4-isobutoxyphenyl)ethanone extend beyond traditional pharmaceuticals. In the field of materials science, this compound has been explored for its use in the development of functional materials with unique optical and electronic properties. For instance, it has been incorporated into polymer matrices to create materials with enhanced thermal stability and mechanical strength.

To further advance the understanding and utilization of 1-(3-Cyano-4-isobutoxyphenyl)ethanone, ongoing research is focused on elucidating its mechanism of action at the molecular level. Techniques such as X-ray crystallography and computational modeling are being employed to gain insights into how this compound interacts with specific biological targets. These studies are expected to provide valuable information for optimizing its structure and improving its therapeutic efficacy.

In conclusion, 1-(3-Cyano-4-isobutoxyphenyl)ethanone (CAS No. 1198617-51-4) is a multifaceted compound with promising applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in advancing various fields of science and technology.